Cas no 37407-24-2 (4-amino-3-(methylsulfanyl)phenol)

• Product Name: 4-amino-3-(methylsulfanyl)phenol
• CAS No: 37407-24-2
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD16998948
• CID: 1483558
• PubChem ID: 19048349
• Update Time: 2025-04-23

4-amino-3-(methylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-3-(methylthio)-
• 4-amino-3-methylsulfanylphenol
• MFCD16998948
• SCHEMBL2934946
• Z1255433773
• MB25516
• 4-AMINO-3-(METHYLSULFANYL)PHENOL
• EN300-178393
• URNPJAGSKRJTAK-UHFFFAOYSA-N
• DTXSID30597711
• AKOS016362566
• 37407-24-2
• G65944
• NS-01203
• 4-AMINO-3-(METHYLTHIO)PHENOL
• 4-amino-3-(methylsulfanyl)phenol

• MDL： MFCD16998948
• Inchi： 1S/C7H9NOS/c1-10-7-4-5(9)2-3-6(7)8/h2-4,9H,8H2,1H3
• InChI Key： URNPJAGSKRJTAK-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CC=1N)O

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-amino-3-(methylsulfanyl)phenol

Phenol, 4-amino-3-(methylthio)- (CAS No. 37407-24-2): Properties, Applications, and Market Insights

Phenol, 4-amino-3-(methylthio)- (CAS No. 37407-24-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, also known as 4-amino-3-(methylthio)phenol, belongs to the class of aminophenol derivatives and is characterized by its unique chemical structure, which includes both amino and methylthio functional groups. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in organic synthesis and other specialized fields.

The chemical properties of Phenol, 4-amino-3-(methylthio)- are of particular interest to researchers and industry professionals. With a molecular formula of C₇H₉NOS, this compound exhibits moderate solubility in polar solvents such as water, ethanol, and acetone. Its melting point and boiling point are key parameters for its handling and application in various processes. The presence of the methylthio group (-SCH₃) enhances its stability under certain conditions, while the amino group (-NH₂) provides sites for further chemical modifications.

One of the most prominent applications of Phenol, 4-amino-3-(methylthio)- is in the field of dye and pigment synthesis. The compound serves as a crucial intermediate in the production of azo dyes, which are widely used in textiles, inks, and coatings. Its ability to form stable diazonium salts makes it a preferred choice for creating vibrant and durable colorants. Additionally, the methylthio group can influence the lightfastness and solubility of the resulting dyes, addressing common challenges in the industry.

Beyond dyes, 4-amino-3-(methylthio)phenol finds applications in the pharmaceutical sector. Researchers are exploring its potential as a building block for drug discovery, particularly in the development of compounds with antioxidant or antimicrobial properties. The unique electronic effects of the methylthio substituent can modulate the biological activity of derived molecules, making it a valuable scaffold in medicinal chemistry. Recent studies have also investigated its role in enzyme inhibition, opening new avenues for therapeutic applications.

The agrochemical industry has also shown interest in Phenol, 4-amino-3-(methylthio)- due to its potential use in pesticide formulation. The compound's structural features may contribute to the development of novel plant growth regulators or herbicides with improved efficacy and environmental profiles. As sustainability becomes a key focus in agriculture, researchers are examining how derivatives of this compound can offer solutions with reduced ecological impact.

From a market perspective, the demand for 4-amino-3-(methylthio)phenol is influenced by trends in its end-use industries. The growing textile sector in emerging economies, coupled with increasing investments in specialty chemicals, is expected to drive consumption. Manufacturers are focusing on optimizing production processes to enhance yield and purity, addressing the needs of high-end applications. Additionally, the compound's role in research and development continues to expand, with academic and industrial laboratories seeking reliable sources of high-quality material.

Environmental and safety considerations are paramount when handling Phenol, 4-amino-3-(methylthio)-. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Users should adhere to good laboratory practices and consult material safety data sheets for specific guidance. The compound's biodegradability and ecological impact are areas of ongoing study, particularly as industries move toward greener alternatives.

Innovations in synthetic chemistry are opening new possibilities for CAS 37407-24-2. Recent advances in catalytic methods and green chemistry approaches aim to improve the efficiency of its production. Researchers are also exploring its potential in material science, such as in the development of conductive polymers or advanced coatings. These interdisciplinary applications highlight the compound's versatility and future potential.

For those sourcing Phenol, 4-amino-3-(methylthio)-, quality parameters such as purity (typically ≥98%), appearance (white to light yellow crystalline powder), and packaging options are critical factors. Suppliers often provide technical specifications and analytical certificates to ensure compliance with user requirements. The global supply chain for this specialty chemical includes manufacturers in Asia, Europe, and North America, offering various grades tailored to different applications.

In conclusion, 4-amino-3-(methylthio)phenol (CAS No. 37407-24-2) represents a multifaceted compound with significant value across multiple industries. Its unique chemical properties, coupled with expanding applications in dyes, pharmaceuticals, and agrochemicals, position it as an important material in specialty chemistry. As research continues to uncover new uses and improved synthetic methods, the compound's relevance is likely to grow, offering opportunities for innovation and market development.